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Compound of Interest

Compound Name: WSPC Biotin-PEG3-DBCO

Cat. No.: B1195038 Get Quote

Essential Safety and Handling Guide for WSPC
Biotin-PEG3-DBCO
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling WSPC Biotin-PEG3-DBCO. Adherence to these

procedures is essential for ensuring laboratory safety and maintaining the integrity of your

experiments.

Hazard Identification and Classification
WSPC Biotin-PEG3-DBCO is classified under the Globally Harmonized System (GHS) with

the following hazards.[1]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Warning
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Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the necessary PPE for the specific

procedures being performed.[2] The following table summarizes the recommended PPE for

handling WSPC Biotin-PEG3-DBCO.
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Body Part PPE Item
Standard/Specificat
ion

Purpose

Eyes/Face

Safety Goggles or

Safety Glasses with

side shields

ANSI Z87.1

Protects eyes from

potential splashes.[3]

[4]

Face Shield -

Recommended when

there is a significant

risk of splashes or

aerosols.[2][4][5]

Hands
Chemical-Resistant

Gloves

ASTM D6978 (for

chemotherapy gloves)

or equivalent

Prevents direct skin

contact.[3] Disposable

nitrile gloves offer

good short-term

protection against a

broad range of

chemicals.[4] For

handling hazardous

drugs, two pairs of

gloves are often

recommended.[2]

Body
Laboratory Coat or

Gown
-

Protects skin and

clothing from

contamination.[3]

Gowns should be

disposable, close in

the back, and have

tight-fitting cuffs.[5]

Respiratory - - Work should be

conducted in a well-

ventilated area, such

as a chemical fume

hood, to avoid

inhalation of dust or

aerosols.[3] If

engineering controls
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are insufficient, a

respirator may be

required.[4]

Handling and Storage
Operational Plan:

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood.[3] Equilibrate the vial to room temperature before opening to prevent moisture

condensation, as the compound can be moisture-sensitive.[6]

Dissolution: Dissolve WSPC Biotin-PEG3-DBCO in an anhydrous, water-miscible organic

solvent such as Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) before diluting into

the final reaction buffer.[6][7] Avoid using buffers that contain azides, as they can react with

the DBCO group.[6][8]

Use: Use the reconstituted solution immediately and discard any unused portion.[6] Avoid

prolonged exposure to light.[7]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1]

Storage Plan:

Condition Temperature Duration Notes

Short-term 0 - 4 °C Days to weeks
Keep in a dry, dark

place.[9]

Long-term -20 °C Months to years

Keep in a sealed,

light- and moisture-

protected container.[7]

[9]

Disposal Plan
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The primary method for disposal is through a licensed chemical waste disposal service to

ensure environmentally safe and compliant handling.[3]

Waste Segregation:

Solid Waste: Collect unused or expired solid WSPC Biotin-PEG3-DBCO in a clearly

labeled, sealed, and compatible container.[3]

Liquid Waste: Collect solutions containing the compound in a designated, labeled liquid

chemical waste container.[3]

Contaminated Labware: Dispose of items that have come into direct contact (e.g., pipette

tips, tubes) in a designated solid chemical waste container.[3]

Storage Pending Disposal: Store sealed waste containers in a designated, well-ventilated

chemical waste storage area, away from incompatible materials.[3]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed chemical waste contractor for disposal. Provide them with the full chemical

name and Safety Data Sheet (SDS).[3]

Experimental Workflow and Safety
The following diagram illustrates the logical workflow for safely handling WSPC Biotin-PEG3-
DBCO, from receiving the product to the final disposal of waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_DBCO_NHCO_PEG4_acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b1195038?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_DBCO_NHCO_PEG4_acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_DBCO_NHCO_PEG4_acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_DBCO_NHCO_PEG4_acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_DBCO_NHCO_PEG4_acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_DBCO_NHCO_PEG4_acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b1195038?utm_src=pdf-body
https://www.benchchem.com/product/b1195038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling & Experimental Phase

Disposal Phase

Receive & Log Compound

Store at -20°C
(Long-Term)

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Equilibrate Vial
to Room Temp

Prepare in Fume Hood

Dissolve in Anhydrous
DMSO or DMF

Perform Experiment

Segregate Waste
(Solid, Liquid, Sharps)

Label Waste Containers

Store Waste in
Designated Area

Arrange for Professional
Disposal via EHS

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1195038?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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